Cas no 2171915-87-8 (2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid
• CAS No: 2171915-87-8
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6487262
• PubChem ID: 165563702
• Update Time: 2025-06-07

2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid
• 2171915-87-8
• 2-cyclopropyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]oxy}acetic acid
• EN300-1547084

• Inchi： 1S/C24H26N2O7/c27-15(11-21(28)26-33-22(23(29)30)14-9-10-14)12-25-24(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20,22,27H,9-13H2,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： VBXPTLHGYZECID-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 134Ų

Additional information on 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid

Introduction to 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid (CAS No. 2171915-87-8)

2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid, identified by its CAS number 2171915-87-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl moiety, and an amino-butyric acid backbone. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structure of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid is meticulously designed to interact with biological targets in a highly specific manner. The cyclopropyl group, known for its stability and rigidity, enhances the compound's binding affinity to proteins, while the fluorenylmethoxycarbonyl (Fmoc) group serves as a protective moiety in peptide synthesis. The amino-butyric acid backbone and the hydroxyl group contribute to the compound's solubility and bioavailability, critical factors for its potential use in drug development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid make it an attractive scaffold for designing molecules with therapeutic potential. For instance, the fluorenylmethoxycarbonyl group can be selectively removed under specific conditions, allowing for further functionalization and customization of the molecule.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have been exploring its interactions with various enzymes and receptors, aiming to identify new pharmacological targets. Preliminary studies suggest that 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid may exhibit inhibitory effects on certain kinases and proteases, which are often overexpressed in cancer cells. These findings align with the broader trend in medicinal chemistry towards developing small molecules that can selectively disrupt disease-causing pathways.

The synthesis of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been employed to construct the complex framework of the molecule. This synthetic approach not only highlights the versatility of modern organic chemistry but also underscores the importance of precision in molecular construction.

The biological activity of 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid has been evaluated through in vitro and in vivo studies. These experiments have provided valuable insights into its potential therapeutic effects. For example, cell-based assays have demonstrated that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Additionally, animal models have shown promising results regarding its ability to reduce inflammation and protect against neurodegenerative damage.

The future prospects for 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid are vast. Ongoing research aims to optimize its pharmacokinetic properties and explore new applications in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate this compound from a laboratory curiosity into a viable therapeutic agent. The advancements in computational chemistry and artificial intelligence are also expected to play a crucial role in accelerating the discovery process.

The significance of CAS No. 2171915-87-8 extends beyond its immediate applications in drug development. It serves as a testament to the ingenuity of modern chemical research and underscores the importance of interdisciplinary collaboration. As our understanding of biological systems continues to evolve, compounds like 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidooxy}acetic acid will undoubtedly play a pivotal role in shaping the future of medicine.